Cas no 1704268-01-8 (1-(But-2-en-1-yl)-1H-pyrazol-3-amine)

• Product Name: 1-(But-2-en-1-yl)-1H-pyrazol-3-amine
• CAS No: 1704268-01-8
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 5695734
• PubChem ID: 107900518
• Update Time: 2025-06-28

1-(But-2-en-1-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1704268-01-8
• 1-(But-2-en-1-yl)-1H-pyrazol-3-amine
• EN300-783592
• 1H-Pyrazol-3-amine, 1-(2-buten-1-yl)-

• Inchi： 1S/C7H11N3/c1-2-3-5-10-6-4-7(8)9-10/h2-4,6H,5H2,1H3,(H2,8,9)/b3-2+
• InChI Key： YVBDNNOYNXMQFU-NSCUHMNNSA-N
• SMILES： N1(C=CC(N)=N1)C/C=C/C

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 269.5±23.0 °C(Predicted)
• pka: 4.03±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(But-2-en-1-yl)-1H-pyrazol-3-amine

Comprehensive Overview of 1-(But-2-en-1-yl)-1H-pyrazol-3-amine (CAS No. 1704268-01-8)

1-(But-2-en-1-yl)-1H-pyrazol-3-amine, with the CAS number 1704268-01-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities and applications. The presence of a but-2-en-1-yl substituent and an amine functional group at the 3-position of the pyrazole ring makes this molecule a versatile intermediate for further chemical modifications.

In recent years, the demand for pyrazole derivatives has surged due to their potential in drug discovery and development. Researchers are particularly interested in 1-(But-2-en-1-yl)-1H-pyrazol-3-amine because of its unique structural features, which allow it to interact with various biological targets. For instance, pyrazole-based compounds are often explored for their anti-inflammatory, antimicrobial, and anticancer properties. The compound's CAS no 1704268-01-8 is frequently searched in academic databases and patent literature, reflecting its growing importance in pharmaceutical research.

Another area where 1-(But-2-en-1-yl)-1H-pyrazol-3-amine shows promise is in the development of agrochemicals. Pyrazole derivatives are widely used in the synthesis of herbicides, insecticides, and fungicides. The but-2-en-1-yl side chain in this compound may enhance its lipophilicity, potentially improving its efficacy in pest control formulations. This aligns with the current trend of developing eco-friendly and sustainable agrochemicals, a topic that has gained traction among environmentalists and industry stakeholders alike.

From a synthetic chemistry perspective, CAS no 1704268-01-8 serves as a valuable building block for constructing more complex molecules. Its amine group can undergo various reactions, such as acylation, alkylation, and condensation, making it a versatile precursor. Chemists are increasingly exploring green chemistry approaches to synthesize such compounds, minimizing waste and reducing the use of hazardous reagents. This resonates with the global push toward sustainable chemistry practices, a hot topic in both academia and industry.

The compound's potential applications extend to material science as well. Pyrazole derivatives are known to contribute to the development of advanced materials, including polymers, coordination complexes, and luminescent materials. The 1-(But-2-en-1-yl)-1H-pyrazol-3-amine structure, with its unsaturated side chain, could be leveraged to create novel materials with tailored properties. This is particularly relevant in the context of smart materials and nanotechnology, areas that are currently at the forefront of scientific innovation.

In summary, 1-(But-2-en-1-yl)-1H-pyrazol-3-amine (CAS no 1704268-01-8) is a multifaceted compound with broad applications across multiple disciplines. Its significance in drug discovery, agrochemical development, and material science underscores its value as a research tool. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest for years to come. Whether you're a chemist, biologist, or materials scientist, understanding the properties and applications of this molecule can open doors to innovative solutions in your field.